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Compound of Interest

tert-Butyl (2-
Compound Name:
oxocyclohexyl)carbamate

Cat. No.: B152962

An In-depth Technical Guide to tert-Butyl (2-oxocyclohexyl)carbamate

This technical guide provides a comprehensive overview of the chemical properties, IUPAC
name, and analytical methodologies for tert-Butyl (2-oxocyclohexyl)carbamate, targeted
towards researchers, scientists, and professionals in drug development.

Chemical Identity and Nomenclature

The systematic IUPAC name for the compound is tert-butyl (2-oxocyclohexyl)carbamate. It
is a carbamate derivative of 2-aminocyclohexanone, where the amine group is protected by a
tert-butoxycarbonyl (Boc) group.

Chemical Properties

The key physicochemical properties of tert-Butyl (2-oxocyclohexyl)carbamate are
summarized in the table below. These properties are crucial for understanding its behavior in
various chemical and biological systems.
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Property Value

Molecular Formula C11H19NO3J[1]
Molar Mass 213.27 g/mol [1]
Boiling Point (Predicted) 335.9 £ 31.0 °C[1]
Density (Predicted) 1.06 + 0.1 g/cm3[1]
pKa (Predicted) 11.18 + 0.20[1]

Experimental Protocols

While specific experimental protocols for the synthesis of tert-Butyl (2-
oxocyclohexyl)carbamate were not detailed in the provided search results, a general
approach for the synthesis of tert-butyl carbamates involves the reaction of a corresponding
amine with di-tert-butyl dicarbonate (Boc anhydride).

A plausible analytical method for determining the purity of tert-Butyl (2-
oxocyclohexyl)carbamate is High-Performance Liquid Chromatography (HPLC). A general
protocol is outlined below.

Analytical Method: Purity Determination by High-Performance Liquid Chromatography (HPLC)

This method is suitable for the routine purity assessment and quantification of non-volatile
impurities in tert-Butyl (2-oxocyclohexyl)carbamate.

Instrumentation:

e HPLC system equipped with a UV detector.

Chromatographic Conditions:

e Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 um patrticle size).

» Mobile Phase: A gradient of water (A) and acetonitrile (B), both potentially containing 0.1%
trifluoroacetic acid (TFA) to improve peak shape.
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o Atypical gradient could be: 0-20 min, 5-95% B; 20-25 min, 95% B; 25-26 min, 95-5% B;
26-30 min, 5% B.

o Flow Rate: 1.0 mL/min.

o Detection Wavelength: UV detection, wavelength to be determined based on the
chromophore of the molecule (typically in the range of 200-220 nm for a carbamate without
other strong chromophores).

e Injection Volume: 10 pL.
Sample Preparation:

o Accurately weigh approximately 10 mg of the tert-Butyl (2-oxocyclohexyl)carbamate
sample.

» Dissolve the sample in a suitable solvent, such as acetonitrile or a mixture of acetonitrile and
water, to a final concentration of 1 mg/mL.

« Filter the solution through a 0.45 pum syringe filter before injection to remove any particulate
matter.

Visualization of Analytical Workflow

The following diagram illustrates a typical workflow for the analytical purity determination of a
chemical compound like tert-Butyl (2-oxocyclohexyl)carbamate using HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemical-properties-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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